Cas no 477555-44-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide is a synthetic organic compound featuring a fused isoindole-1,3-dione and chromene-4-one scaffold. This structure confers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The presence of both electron-withdrawing (dioxoisoindole) and electron-donating (chromene) moieties enhances its reactivity in heterocyclic synthesis. Its rigid, planar architecture is advantageous for designing bioactive molecules with potential applications in kinase inhibition or fluorescence-based probes. The compound's high purity and well-defined crystalline form ensure reproducibility in research applications. Its stability under ambient conditions further supports its utility in synthetic workflows.
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide structure
477555-44-5 structure
Product Name:N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
CAS No:477555-44-5
MF:C18H10N2O5
MW:334.28240442276
CID:6179829
PubChem ID:3317709
Update Time:2025-06-13

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
    • SR-01000009760-1
    • 477555-44-5
    • CCG-343028
    • Oprea1_595949
    • N-(1,3-dioxoisoindol-4-yl)-4-oxochromene-3-carboxamide
    • N-(1,3-dioxoisoindolin-4-yl)-4-oxo-4H-chromene-3-carboxamide
    • AKOS024601498
    • SR-01000009760
    • AB00685365-01
    • F0882-0453
    • Inchi: 1S/C18H10N2O5/c21-15-9-4-1-2-7-13(9)25-8-11(15)17(23)19-12-6-3-5-10-14(12)18(24)20-16(10)22/h1-8H,(H,19,23)(H,20,22,24)
    • InChI Key: BXXDZHJGGHQZHP-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C2C=CC=CC1=2)=O)C(NC1=CC=CC2C(NC(C=21)=O)=O)=O

Computed Properties

  • Exact Mass: 334.05897142g/mol
  • Monoisotopic Mass: 334.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 102Ų

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0882-0453-2μmol
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0882-0453-5μmol
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0882-0453-10μmol
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0882-0453-20μmol
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0882-0453-1mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0882-0453-2mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0882-0453-3mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0882-0453-4mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0882-0453-5mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0882-0453-10mg
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide
477555-44-5 90%+
10mg
$79.0 2023-05-17

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477555-44-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide (CAS No. 477555-44-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives and is characterized by its intricate molecular architecture, which includes a chromene core and an isoindole moiety. The combination of these structural elements imparts distinctive chemical and biological properties to the molecule, making it a valuable target for research and development in pharmaceuticals.

The molecular formula of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide is C18H12N2O5, with a molecular weight of approximately 336.30 g/mol. The compound's structure features a chromene ring system fused with an isoindole moiety, which is further functionalized with a carboxamide group. This structural complexity contributes to its diverse chemical reactivity and biological activity.

In recent years, significant research has been devoted to understanding the biological properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxo-4H-chromene-3-carboxamide selectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This selective inhibition suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and colitis.

Furthermore, research has also explored the anti-cancer properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-oxyo-oH-chromene-o-carboxamide. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound effectively induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The synthesis of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 4-hydroxychromanone with an appropriate isoindole derivative followed by cyclization and oxidation steps. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

The physicochemical properties of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide are also important for its application in drug development. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in various solvents has been studied to optimize formulation strategies for pharmaceutical applications. For example, it has been found to be moderately soluble in dimethyl sulfoxide (DMSO) and ethanol but less soluble in water.

In addition to its therapeutic potential, N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide has also been investigated for its use as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers have employed structure-based drug design approaches to modify the core structure of this compound and improve its pharmacological properties.

The safety profile of N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety profile and potential side effects.

In conclusion, N-(1,3-dioxo-o,diohydro-iH-ioioiole-y)-y-oxyo-oH-chromene-y-carboxamide (CAS No. 477555-44-5) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable target for further research and development in pharmaceuticals. Ongoing studies continue to explore its therapeutic applications and optimize its properties for clinical use.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD